N-Ethyl-1,1-di-n-propyl-n-butylamine

• Molecular Formula: C12H27N
• Molecular Weight: 185.35 g/mol
• IUPAC Name: N-ethyl-4-propylheptan-4-amine
• InChI: InChI=1S/C12H27N/c1-5-9-12(10-6-2,11-7-3)13-8-4/h13H,5-11H2,1-4H3
• InChI Key: RJWSUDHKAMWWDK-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)(CCC)NCC

Description

N-Ethyl-1,1-di-n-propyl-n-butylamine is a useful research compound. Its molecular formula is C12H27N and its molecular weight is 185.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

Into a 500-ml three-necked flask, fitted with a mechanical stirrer and a condenser, were introduced 17.6 g (0.096 mol) of N-ethylidene-1,1-di-n-propyl-n-butylamine, prepared as described hereabove, and 150 ml of methanol. To this solution when cooled, 7.6 g (0.2 mol) of sodium borohydride were added slowly and while stirring. After this operation, the mixture was maintained at a temperature of 5° C. for 30 minutes and then progressively heated under reflux. Thirty minutes later, the methanol was evaporated off under vacuum and 200 ml of water were added to the residue so obtained followed by 100 ml of a solution of sodium hydroxide (d=1.38). The organic fraction was extracted with ether and the solution was distilled under reduced pressure.